Cas no 178977-64-5 (Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranoside)

• Product Name: Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranoside
• CAS No: 178977-64-5
• MF: C₂₂H₄₁NO₁₁
• MW: 495.561048269272
• CID: 1062920
• PubChem ID: 101006274
• Update Time: 2025-08-05

Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranoside
• Octyl 2-(Acetylamino)-2-deoxy-4-O-?-D-galactopyranosyl-?-D-glucopyranoside
• Octyl 2-(Acetylamino)-2-deoxy-4-O-beta-D-galactopyranosyl-beta-D-glucopyranoside
• 178977-64-5
• DB-255867
• N-((2R,3R,4R,5S,6R)-4-Hydroxy-6-(hydroxymethyl)-2-(octyloxy)-5-(((2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-3-yl)acetamide

• Inchi： 1S/C22H41NO11/c1-3-4-5-6-7-8-9-31-21-15(23-12(2)26)17(28)20(14(11-25)33-21)34-22-19(30)18(29)16(27)13(10-24)32-22/h13-22,24-25,27-30H,3-11H2,1-2H3,(H,23,26)/t13-,14-,15-,16+,17-,18+,19-,20-,21-,22+/m1/s1
• InChI Key： ZMHROAVAQHSNOY-OEUZHLKXSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)NC(C)=O)OCCCCCCCC

Computed Properties

• Exact Mass: 495.26796112g/mol
• Monoisotopic Mass: 495.26796112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 187Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranoside

Introduction to Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranoside (CAS No. 178977-64-5)

Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranoside, identified by its CAS number 178977-64-5, is a complex glycoside compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their structural complexity and biological activity, making it a subject of extensive research in drug development and therapeutic applications.

The molecular structure of Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranoside consists of a β-D-galactopyranosyl and β-D-glucopyranosyl moiety linked together, with an acetylamino group at the 2-position and an octyl substituent at the 4-O position. This unique arrangement contributes to its distinct chemical properties and biological interactions, which are being explored for various therapeutic potentials.

In recent years, there has been a growing interest in glycoside compounds due to their role as key intermediates in the synthesis of biologically active molecules. The presence of both galactose and glucose units in the structure of Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranoside suggests its potential as a precursor in the development of novel glycoproteins and glycosaminoglycans, which are crucial for cell signaling, immune responses, and tissue development.

One of the most compelling aspects of this compound is its potential application in the field of carbohydrate-based drug delivery systems. The octyl group at the 4-O position enhances the lipophilicity of the molecule, making it suitable for formulation into lipid-based nanoparticles. These nanoparticles have been shown to improve the bioavailability and targeted delivery of therapeutic agents, particularly in oncology and infectious disease treatments.

Recent studies have highlighted the role of glycoside compounds in modulating immune responses. The structure of Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranoside contains epitopes that can interact with immune receptors, potentially making it a valuable tool in immunotherapy. Researchers are exploring its use as an adjuvant or as a component in vaccine formulations to enhance immune recognition and response.

The synthesis of this compound presents unique challenges due to its complex glycosidic linkages. Advanced synthetic techniques, such as chemoenzymatic approaches, have been employed to achieve high yields and purity. These methods not only ensure the quality of the final product but also provide insights into the mechanisms governing glycosylation reactions, which are essential for understanding biological processes like protein folding and cell adhesion.

In addition to its pharmaceutical applications, Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranoside has potential uses in industrial biotechnology. Its structural features make it a candidate for developing biodegradable polymers and coatings that can be used in medical devices and tissue engineering scaffolds. The ability to modify its properties through structural engineering offers a versatile platform for creating advanced materials with tailored functionalities.

The regulatory landscape for glycoside compounds is evolving rapidly, with increasing emphasis on safety and efficacy assessments. Clinical trials are underway to evaluate the therapeutic potential of derivatives similar to Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranoside. These trials aim to establish dosing regimens, identify side effects, and demonstrate clinical benefits across various indications. The outcomes of these studies will be crucial in determining the future role of this compound in medicine.

The interdisciplinary nature of research on glycosides underscores their importance in addressing complex biological questions. Collaboration between chemists, biochemists, pharmacologists, and clinicians is essential for translating laboratory findings into effective therapeutic strategies. The study of compounds like Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyranoside not only advances our understanding of carbohydrate biology but also opens new avenues for drug discovery and development.

In conclusion, Octyl 2-(Acetylamino)-2-deoxy-4-O-β-D-galactopyranosyl-β-D-glucopyраносид (CAS No. 178977-64) represents a promising area of research with significant implications for pharmaceutical science. Its unique structure, combined with emerging evidence on its biological activities, positions it as a valuable candidate for further exploration in drug development, immunotherapy, and material science. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in advancing medical treatments and technological innovations.